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Compound of Interest

Compound Name: ML289

Cat. No.: B611755

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML289 is a potent and selective negative allosteric modulator (NAM) of the metabotropic
glutamate receptor 3 (mGlu3).[1] As a valuable tool for studying the physiological and
pathological roles of the mGlu3 receptor, proper preparation of ML289 stock solutions is critical
for ensuring experimental reproducibility and accuracy. This document provides detailed
application notes and protocols for the preparation of ML289 stock solutions using dimethyl
sulfoxide (DMSOQO), a common solvent for water-insoluble compounds in biological research.

Data Presentation

A summary of the key quantitative data for ML289 and DMSO is provided in the table below for
easy reference.
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Dimethyl Sulfoxide

Property ML289
(DMSO)
Molecular Weight 349.4 g/mol [2] 78.13 g/mol
o Miscible with water and many
Solubility in DMSO 100 mM[1] )
organic solvents[3]
Appearance Crystalline solid[2] Colorless liquid
Refer to manufacturer's Room temperature, protected

Storage (Powder) ) ) ) ] )
instructions; typically at -20°C. from light and moisture.

Storage (Stock Solution) Aliquoted at -20°C or -80°C.[4]

Experimental Protocols

Materials
e ML289 powder

¢ High-purity, anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

¢ Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM ML289 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro studies.

e Calculation of Mass:
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o To prepare 1 mL of a 10 mM stock solution, the required mass of ML289 is calculated as
follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 349.4 g/mol x 1000 mg/g
» Mass (mg) = 3.494 mg
e Weighing ML289:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 3.494 mg of ML289 powder into the tube.
 Dissolution in DMSO:
o Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the ML289 powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to ensure complete
dissolution. Visually inspect the solution to confirm that no solid particles remain. If
dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be
applied.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.[4]

o Clearly label each aliquot with the compound name (ML289), concentration (10 mM),
solvent (DMSO), and date of preparation.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO
stock solutions are typically stable for several months.

Protocol for Preparing Working Solutions

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b611755?utm_src=pdf-body
https://www.benchchem.com/product/b611755?utm_src=pdf-body
https://www.benchchem.com/product/b611755?utm_src=pdf-body
https://www.benchchem.com/product/b611755?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Small_Molecule_Inhibitor_Concentration_for_In_Vitro_Experiments.pdf
https://www.benchchem.com/product/b611755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final
working concentration in the cell culture medium. It is crucial to ensure that the final
concentration of DMSO in the culture medium is low (typically less than 0.5%) to avoid solvent-
induced cytotoxicity.[5][6]

e Thaw the Stock Solution:
o Thaw a single aliquot of the 10 mM ML289 stock solution at room temperature.
 Serial Dilution (Recommended):

o To prevent precipitation of the compound when transferring from a high concentration of
organic solvent to an aqueous medium, a step-wise dilution is recommended.

o For example, to prepare a 10 uM working solution, first prepare an intermediate dilution
(e.g., 1 mM) by diluting the 10 mM stock 1:10 in cell culture medium.

o Then, dilute the 1 mM intermediate solution 1:100 in the final volume of cell culture
medium to achieve the 10 uM working concentration.

 Direct Dilution (for lower concentrations):

o Alternatively, for very dilute working solutions, a direct dilution can be performed. For
example, to prepare 10 mL of a 1 pM working solution from a 10 mM stock, add 1 pL of
the stock solution to 10 mL of cell culture medium (a 1:10,000 dilution). The final DMSO
concentration will be 0.01%.

e Mixing and Control:
o Gently mix the working solution by pipetting up and down or by inverting the tube.

o Always include a vehicle control in your experiments, which consists of the cell culture
medium with the same final concentration of DMSO as the drug-treated samples.

Mandatory Visualizations
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Experimental Workflow for ML289 Stock Solution
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Click to download full resolution via product page
Caption: Workflow for preparing ML289 stock and working solutions.
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Caption: ML289 inhibits mGlu3 receptor signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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